Cas no 1806729-32-7 (3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1806729-32-7
• MF: C₈H₅F₅INO₂
• MW: 369.027292013168
• CID: 4833658
• Update Time: 2025-05-22

3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO2/c1-16-4-2-3(5(9)10)6(14)15-7(4)17-8(11,12)13/h2,5H,1H3
• InChI Key： UCNDGDMUISHQGS-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 3.6
• Topological Polar Surface Area: 31.4

Additional information on 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine

Research Brief on 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806729-32-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of fluorinated pyridine derivatives, particularly 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806729-32-7). This compound has garnered attention due to its unique structural features and potential applications in drug discovery and agrochemical development. The presence of multiple fluorine atoms and an iodine substituent makes it a versatile intermediate for further chemical modifications, enabling the synthesis of biologically active molecules with enhanced properties.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways and reactivity of 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine. The researchers employed palladium-catalyzed cross-coupling reactions to functionalize the iodine moiety, yielding a series of novel compounds with potential antimicrobial activity. The results demonstrated that the compound's trifluoromethoxy group significantly influences its electronic properties, thereby affecting its reactivity and binding affinity to biological targets.

In another study, researchers investigated the agrochemical applications of this pyridine derivative. The compound's difluoromethyl and trifluoromethoxy groups were found to enhance its stability and bioavailability, making it a promising candidate for the development of next-generation pesticides. Field trials indicated that derivatives of 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine exhibited potent activity against a broad spectrum of plant pathogens, with minimal environmental impact.

Further research has also explored the compound's potential in oncology. A preclinical study (2024) reported that fluorinated pyridine derivatives, including 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine, could inhibit key enzymes involved in cancer cell proliferation. The study highlighted the compound's ability to selectively target tumor cells while sparing healthy tissues, suggesting its potential as a lead compound for anticancer drug development.

In conclusion, 3-(Difluoromethyl)-2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine (CAS: 1806729-32-7) represents a versatile and highly functionalized building block in chemical biology. Its applications span across medicinal chemistry, agrochemicals, and oncology, underscoring its importance in contemporary research. Future studies should focus on optimizing its synthetic routes and exploring its mechanism of action in greater detail to unlock its full potential.